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Introduction

Rhuscholide A is a naturally occurring benzofuran lactone isolated from the stems of Rhus
chinensis.[1][2] Structurally identified as 5-hydroxy-3-(propan-2-ylidene)-7-(3,7,11,15-
tetramethylhexadeca-2,6,10,11-tetraenyl)-2(3H)-benzofuranone, this compound has garnered
significant interest within the scientific community due to its notable biological activities.[1][2] Of
particular importance is its potent anti-HIV-1 activity, positioning it as a promising lead
compound for further investigation in drug discovery and development.[1][2] This document
provides a comprehensive overview of the known physical and chemical properties of
Rhuscholide A, details of its isolation and characterization, and an examination of its biological
effects and the methodologies used to determine them.

Physical and Chemical Properties

The fundamental physicochemical characteristics of Rhuscholide A are summarized below.
These properties are crucial for its handling, formulation, and analysis in a research setting.
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Property Value Source
Molecular Formula C31H4203
Molecular Weight 466.7 g/mol
Not explicitly stated, but
Appearance typically isolated as a solid or
semi-solid.
] ] Not specified in the provided
Melting Point
search results.
Soluble in organic solvents like
petroleum ether and ethyl
Solubility acetate, as indicated by its

extraction and isolation

procedures.

Spectral Data Analysis

The structure of Rhuscholide A was elucidated using a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1D and 2D NMR experiments (COSY, HMQC, HMBC) were instrumental in determining the
complex structure of Rhuscholide A.[1][2] While the full detailed spectral data is found in the

primary literature, the key structural features confirmed by NMR include:

A benzofuranone core.

A 5-hydroxy group.

A 3-(propan-2-ylidene) substituent.

A long tetraenyl side chain at the 7-position.

Mass Spectrometry (MS)
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Both Electron lonization Mass Spectrometry (EI-MS) and High-Resolution Electron lonization
Mass Spectrometry (HR-EI-MS) were used to confirm the molecular formula and fragmentation
pattern of Rhuscholide A, corroborating the structure determined by NMR.[1][2]

Experimental Protocols
Isolation of Rhuscholide A

Rhuscholide A is a natural product isolated from the stems of the plant Rhus chinensis. The
general workflow for its isolation involves several standard phytochemical techniques.

Stems of Rhus chinensis

i

Extraction with Petroleum Ether

i

Solvent Partitioning

i

Column Chromatography
(e.g., Silica Gel)

:

Preparative HPLC

Pure Rhuscholide A

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Rhuscholide A.
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Methodology:

» Plant Material Collection and Preparation: Stems of Rhus chinensis are collected, dried, and
powdered.

o Extraction: The powdered plant material is subjected to extraction with a non-polar solvent,
such as petroleum ether, to isolate lipophilic compounds.[1]

o Chromatographic Separation: The crude extract is then subjected to a series of
chromatographic techniques. This typically involves initial separation using column
chromatography over silica gel, followed by further purification using techniques like
preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Biological Activity: Anti-HIV-1 Effects

Rhuscholide A has demonstrated significant in vitro anti-HIV-1 activity.[1][2]

Parameter Value
EC50 1.62 pM
Therapeutic Index (TI) 42.40

EC50 (Half-maximal Effective Concentration) is the concentration of a drug that gives half of
the maximal response. The Therapeutic Index (TI) is a quantitative measurement of the relative
safety of a drug, comparing the amount of a therapeutic agent that causes the therapeutic
effect to the amount that causes toxicity.

Anti-HIV-1 Bioassay Protocol

The anti-HIV-1 activity of Rhuscholide A was evaluated through cell-based assays that
measure the inhibition of viral replication and its cytopathic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rhuscholide A: A Technical Guide on its Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143618#physical-and-chemical-properties-of-
rhuscholide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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